1H-Indene, (1-methylethylidene)bis-

• CAS RN: 139889-16-0
• Molecular Formula: C21H20
• Molecular Weight: 272.4 g/mol
• IUPAC Name: 1-[2-(1H-inden-1-yl)propan-2-yl]-1H-indene
• InChI: InChI=1S/C21H20/c1-21(2,19-13-11-15-7-3-5-9-17(15)19)20-14-12-16-8-4-6-10-18(16)20/h3-14,19-20H,1-2H3
• InChI Key: PALFTCLHKGGKDW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1C=CC2=CC=CC=C12)C3C=CC4=CC=CC=C34

Description

1H-Indene, (1-methylethylidene)bis- is a useful research compound. Its molecular formula is C21H20 and its molecular weight is 272.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

18.8 cm3 (47.0 mmol) of n-butyllithium were added at 0° C. to a solution of 5.93 g (47.0 mmol) of indene (industrial, 91% pure) filtered over Al2O3. After the mixture had been stirred at room temperature for 15 minutes, the solution was slowly added dropwise to a solution of 7.40 g (47.0 mmol) of 1-isopropylideneindene. After the mixture had been stirred at room temperature for 2 hours, 50 cm3 of water were added and the mixture was extracted with diethyl ether. The yellow organic phase was dried over MgSO4. The residue which remained after the solvent had been stripped off was chromatographed on silica gel 60. 1.5 g (13%) of the product (2 isomers) could be isolated with hexane/methylene chloride (10:1).